Cas no 9024-90-2 (Nitrilase)

• Product Name: Nitrilase
• CAS No: 9024-90-2
• MF: C₇₂H₇₅N₂O₁₅P
• MW: 1239.34408211708
• CID: 809144
• PubChem ID: 168010003
• Update Time: 2025-04-19

Nitrilase Chemical and Physical Properties

Names and Identifiers

• Nitrilase
• dibenzyl [4-[(2S)-3-[2-methoxy-5-[(Z)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]anilino]-2-methyl-3-oxopropyl]phenyl] phosphate;(2S)-N-[2-methoxy-5-[(Z)-2-(7-methoxy-1,3-benzodioxol-5-yl)ethenyl]phenyl]-2-methyl-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanamide
• 9024-90-2
• NITRILASE ARABIDOPSIS THALIANA RECOM.
• SSEVSZZAMDDDFK-UHFFFAOYSA-N

• Inchi： 1S/C41H40NO9P.C31H35NO6/c1-29(41(43)42-36-23-31(18-21-37(36)45-2)14-15-34-24-38(46-3)40-39(25-34)47-28-48-40)22-30-16-19-35(20-17-30)51-52(44,49-26-32-10-6-4-7-11-32)50-27-33-12-8-5-9-13-33;1-20(15-21-9-12-24(13-10-21)38-31(2,3)4)30(33)32-25-16-22(11-14-26(25)34-5)7-8-23-17-27(35-6)29-28(18-23)36-19-37-29/h4-21,23-25,29H,22,26-28H2,1-3H3,(H,42,43);7-14,16-18,20H,15,19H2,1-6H3,(H,32,33)
• InChI Key： SSEVSZZAMDDDFK-UHFFFAOYSA-N
• SMILES： P(=O)(OCC1C=CC=CC=1)(OCC1C=CC=CC=1)OC1C=CC(=CC=1)CC(C(NC1C=C(C=CC2=CC(=C3C(=C2)OCO3)OC)C=CC=1OC)=O)C.O(C1C=CC(=CC=1)CC(C(NC1C=C(C=CC2=CC(=C3C(=C2)OCO3)OC)C=CC=1OC)=O)C)C(C)(C)C

Computed Properties

• Exact Mass: 1238.49050669g/mol
• Monoisotopic Mass: 1238.49050669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 90
• Rotatable Bond Count: 26
• Complexity: 1900
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 186Ų

Experimental Properties

• Color/Form: Slightly beige powder

Nitrilase Security Information

• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： 22-36/37-45
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：−20°C